(S)-2-((S)-2-(allyloxycarbonylamino)-3-methylbutanamido)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Carboxylic acids, such as propanoic acid, are organic compounds that contain a carboxyl group (C=O)OH. They are weak acids and participate in many reactions, including esterification and amide formation .
Synthesis Analysis
The synthesis of carboxylic acids can involve various methods, including the oxidation of primary alcohols or aldehydes, the hydrolysis of nitriles or esters, and the carbonation of Grignard reagents .Molecular Structure Analysis
Carboxylic acids have a polar carboxyl group, which makes them soluble in water. They can form hydrogen bonds with other molecules, contributing to their relatively high boiling points .Chemical Reactions Analysis
Carboxylic acids can undergo a variety of reactions, including reduction to alcohols, esterification with alcohols, and reaction with bases to form carboxylate salts .Physical And Chemical Properties Analysis
Carboxylic acids are typically polar molecules due to the presence of the polar carboxyl group. They have higher boiling points than similar-sized hydrocarbons or alcohols due to their ability to form hydrogen bonds .Scientific Research Applications
Enantioselective Synthesis
A significant application of compounds similar to (S)-2-((S)-2-(allyloxycarbonylamino)-3-methylbutanamido)propanoic acid is in the enantioselective synthesis of neuroexcitants and related compounds. For instance, the enantioselective synthesis of neuroexcitant analogs like 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA) involves the use of enantiomerically pure glycine derivatives (Pajouhesh et al., 2000).
Synthesis and Structural Analysis
These types of compounds are also integral in the synthesis of various amino acid derivatives. Improved preparation methods have been developed for racemic 2-amino-3-(heteroaryl)propanoic acids, demonstrating their versatility in chemical synthesis (Kitagawa et al., 2004). Furthermore, the structural and stereochemical characterization of these compounds, as seen in the case of 2-acetoxy-3-(3,4-diacetoxyphenyl)propanoic acid, provides insights into their potential applications in pharmaceuticals and other fields (Chen et al., 2016).
Biological Activity and Spectroscopic Studies
Compounds structurally related to this compound have been explored for their biological activities. Organotin(IV) derivatives of related compounds have shown promising results in biological screenings (Shahid et al., 2008). Additionally, these compounds have been subjects in spectroscopic studies to determine their physical and chemical properties, aiding in the understanding of their reactivity and potential for various applications.
Medical Imaging Applications
In the field of medical imaging, certain amino acids structurally similar to this compound have been synthesized and evaluated as potential PET radioligands for imaging brain tumors. These include studies on compounds like 2-amino-3-[18F]fluoro-2-methylpropanoic acid and 3-[18F]fluoro-2-methyl-2-N-(methylamino)propanoic acid (Yu et al., 2010).
Anticancer Research
Compounds analogous to this compound have been synthesized and evaluated for their anticancer activities. The synthesis of derivatives like S-glycosyl and S-alkyl 1,2,4-triazinone derivatives and their subsequent evaluation against various cancer cell lines is an example of their potential in cancer research (Saad & Moustafa, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-2-[[(2S)-3-methyl-2-(prop-2-enoxycarbonylamino)butanoyl]amino]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O5/c1-5-6-19-12(18)14-9(7(2)3)10(15)13-8(4)11(16)17/h5,7-9H,1,6H2,2-4H3,(H,13,15)(H,14,18)(H,16,17)/t8-,9-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOIWGNGKOQWZSA-IUCAKERBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(C)C(=O)O)NC(=O)OCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)[C@H](C(C)C)NC(=O)OCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.